Cas no 38969-40-3 (Ecgonine methyl ester hydrochloride)

• Product name: Ecgonine methyl ester hydrochloride
• CAS No: 38969-40-3
• MF: C₁₀H₁₈ClNO₃
• MW: 235.707822322845
• CID: 924105

Ecgonine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• ECGONINE METHYL ESTER HYDROCHLORIDE
• (-)-Ecgonine Methyl Ester Hydrochloride
• Methyl ecgonine hydrochloride
• 1-alpha-H,5-alpha-H-Tropane-2-beta-carboxylic acid, 3-beta-hydroxy-, methyl ester, hydrochloride
• 3-beta-Hydroxy-1-alpha-H,5-alpha-H-tropane-2-beta-carboxylic acid methyl ester hydrochloride
• Ecognine methyl ester hydrochloride
• Methl ester of ecognine hydrochloride
• methyl (1R,2R,3S,5S)-3-hydroxy-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate hydrochloride (1:1
• Methylecognine hydrochloride
• N 588
• VY81V42YYZ
• Q27292094
• Methyl 3-hydroxy-8-methyl
• Ecgonine methyl ester hydrochloride

• Inchi： 1S/C10H17NO3.ClH/c1-11-6-3-4-7(11)9(8(12)5-6)10(13)14-2;/h6-9,12H,3-5H2,1-2H3;1H/t6-,7+,8-,9+;/m0./s1
• InChI Key： RLLMNWXOZDXKCQ-NPPHLGRCSA-N
• SMILES： Cl.O[C@H]1C[C@@H]2CC[C@H]([C@H]1C(=O)OC)N2C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 49.8

Ecgonine methyl ester hydrochloride Security Information

• WGK Germany：3
• RTECS：YM2788000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids